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Compound of Interest

Compound Name: Glyceryl trinonadecanoate

Cat. No.: B052907

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glyceryl trinonadecanoate is a triacylglycerol containing three nonadecanoic acid chains. It is
frequently utilized in biochemical and analytical assays, often serving as an internal standard
for the quantification of triglycerides in various biological samples due to its synthetic nature
and odd-numbered carbon chains, which are uncommon in most biological systems.[1][2]
Proper preparation of stock solutions is critical for accurate and reproducible experimental
results. This document provides detailed protocols for the preparation of Glyceryl
trinonadecanoate stock solutions for use in both chromatographic and cell-based assays.

Physicochemical Properties

A summary of the key physicochemical properties of Glyceryl trinonadecanoate is provided in
the table below. This information is essential for accurate preparation of stock solutions and for
understanding its behavior in different analytical systems.
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Property Value Reference

Trinonadecanoin,

Synonyms TG(19:0/19:0/19:0)

Molecular Formula CeoH11606 [3]
Molecular Weight 933.56 g/mol [3]
Physical Form Powder [3114]
Storage Temperature -20°C [3]
Solubility Soluble in Chloroform

Experimental Protocols

Protocol 1: Preparation of Glyceryl Trinonadecanoate
Stock Solution in Chloroform for Chromatographic
Assays (e.g., GC-MS, HPLC)

This protocol is suitable for preparing a stock solution for use as an internal standard in
chromatographic analyses.

Materials:

e Glyceryl trinonadecanoate powder
e Chloroform (ACS grade or higher)

« Analytical balance

e Volumetric flask (e.g., 10 mL)

o Glass pipette or syringe

» \Vortex mixer

e Amber glass vial for storage
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Procedure:

e Weighing: Accurately weigh the desired amount of Glyceryl trinonadecanoate powder
using an analytical balance. For example, to prepare a 1 mg/mL stock solution, weigh 10 mg
of the powder.

o Dissolution: Quantitatively transfer the weighed powder into a 10 mL volumetric flask.

e Solvent Addition: Add a small amount of chloroform to the flask to dissolve the powder.
Gently swirl the flask to facilitate dissolution.

¢ Volume Adjustment: Once the powder is completely dissolved, add chloroform to the flask
until the solution reaches the 10 mL mark.

 Homogenization: Cap the flask and vortex the solution for 30 seconds to ensure
homogenetity.

Storage: Transfer the stock solution to a clean, amber glass vial. Store the solution at -20°C.

Protocol 2: Preparation of Glyceryl Trinonadecanoate
Stock Solution in a Water-Miscible Organic Solvent for
Cell-Based Assays

This protocol is designed for preparing a concentrated stock solution that can be further diluted
in cell culture media. The choice of solvent (DMSO or ethanol) may depend on the specific
requirements of the cell line and experimental design.

Materials:

Glyceryl trinonadecanoate powder

Dimethyl sulfoxide (DMSO, cell culture grade) or Ethanol (absolute)

Analytical balance

Microcentrifuge tubes or glass vials
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o Pipettes

o Water bath or sonicator (optional)
» Vortex mixer

Procedure:

» Weighing: Accurately weigh the desired amount of Glyceryl trinonadecanoate powder. For
example, to prepare a 10 mM stock solution, weigh approximately 9.34 mg for a final volume
of 1 mL.

e Solvent Addition: Add the appropriate volume of DMSO or ethanol to the vial containing the
powder.

o Dissolution: Vortex the mixture vigorously for 1-2 minutes.

 Aiding Solubilization (Optional): If the powder does not fully dissolve, gentle warming in a
water bath (37°C) or brief sonication can be applied. Avoid excessive heating.

 Final Dilution: Once the stock solution is prepared, it can be further diluted to the desired
working concentration in the appropriate cell culture medium. It is recommended to add the
stock solution to the medium dropwise while vortexing to prevent precipitation.

o Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw
cycles.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for preparing a Glyceryl
trinonadecanoate stock solution.
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Protocol 1: For Chromatographic Assays Protocol 2: For Cell-Based Assays
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Click to download full resolution via product page

Caption: Workflow for preparing Glyceryl Trinonadecanoate stock solutions.

Conclusion

The protocols outlined in this application note provide a reliable foundation for the preparation
of Glyceryl trinonadecanoate stock solutions for various research applications. Adherence to
these procedures will help ensure the accuracy and reproducibility of experimental data. It is
always recommended to perform a small-scale solubility test before preparing a large volume
of stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b052907?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/26898/
https://www.sigmaaldrich.com/US/en/product/sial/52909
https://www.sigmaaldrich.com/US/en/product/sigma/t4632
https://moleculardepot.com/product/glyceryl-trinonadecanoate/
https://www.benchchem.com/product/b052907#preparation-of-glyceryl-trinonadecanoate-stock-solutions-for-assays
https://www.benchchem.com/product/b052907#preparation-of-glyceryl-trinonadecanoate-stock-solutions-for-assays
https://www.benchchem.com/product/b052907#preparation-of-glyceryl-trinonadecanoate-stock-solutions-for-assays
https://www.benchchem.com/product/b052907#preparation-of-glyceryl-trinonadecanoate-stock-solutions-for-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b052907?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

